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Compound of Interest

Compound Name:
4-Bromophenylalanine

hydrochloride

CAS No.: 122839-59-2

Cat. No.: B600156 Get Quote

Executive Summary & Core Directive
Do not treat 4-Bromophenylalanine hydrochloride as standard biological waste. Although it

is an amino acid derivative, the presence of the bromine atom (halogen) and the hydrochloride

counter-ion dictates specific segregation protocols under EPA RCRA (Resource Conservation

and Recovery Act) guidelines.[1][2] Improper disposal into non-halogenated waste streams or

municipal drains can result in regulatory fines, formation of toxic dioxins during incineration,

and aquatic toxicity.[2]

Immediate Action Required:

Segregate: All waste containing this compound must enter the Halogenated waste stream.

Label: Clearly mark containers as "Halogenated Organic Solid/Liquid."

Prohibit: Never pour aqueous solutions of this compound down the sink.[3]

Chemical Profile & Waste Characterization
Effective disposal requires accurate waste profiling.[2] Use the data below to complete your

hazardous waste tags.
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Property Data Operational Implication

Compound Name
4-Bromo-L-phenylalanine

hydrochloride

Primary identifier for waste

tags.[1][2][4]

CAS Number 122839-59-2 (L-isomer)
Required for regulatory

tracking [1].[1][2][4][5]

Molecular Formula C₉H₁₀BrNO₂[1][2][4] · HCl
Contains Chlorine (HCl) and

Bromine (Br).[4]

Solubility
Soluble in water; slightly

soluble in alcohol.[1]

Do not assume water solubility

= drain safety.[1][2]

Acidity (pH)
Acidic in aqueous solution

(~pH 2-4).[1][4]

Potential Corrosive (D002)

characteristic if concentrated

[2].[2]

Hazard Class
Irritant (Skin/Eye), Aquatic

Toxicity.[2][6][7]

Requires nitrile gloves and eye

protection.[1][2]

Hazard Identification & Safety Pre-Requisites
Before handling waste, acknowledge the specific risks associated with halogenated salts.

The Halogen Factor: When incinerated at standard temperatures, halogenated compounds

(containing Br, Cl) can form acidic gases (HBr, HCl) and potentially dioxins.[2] Waste

facilities must burn these at higher temperatures.[2] Mixing this with non-halogenated

solvents (like acetone/ethanol) significantly increases disposal costs and safety risks.[1][4]

Acidic Nature: The hydrochloride salt hydrolyzes to form acidic solutions.

Self-Validating Safety Step: Always check the pH of aqueous waste solutions. If pH < 2,

the waste is legally "Corrosive" (RCRA Code D002) and requires specific containment [3].

[2]

Personal Protective Equipment (PPE):

Gloves: Nitrile (minimum 0.11mm thickness).[1][2]
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Eyes: Chemical splash goggles (ANSI Z87.1).[1][2]

Respiratory: N95 or fume hood usage recommended when handling dry powder to prevent

inhalation of irritant dust.[1][2]

Step-by-Step Disposal Protocol
Workflow A: Solid Waste (Pure Powder, Spills,
Contaminated Debris)
Applicable to: Expired reagent, weighing boats, contaminated paper towels, gloves.[2][4]

Containment: Place solid waste in a clear, wide-mouth polyethylene (HDPE) jar or a double-

lined hazardous waste bag.

Segregation: Do not mix with "Sharps" or "Biohazard" (red bag) waste.[1][2] This is chemical

waste.[1][2][3][8][9]

Labeling: Apply a yellow hazardous waste tag.[1][2]

Constituents: "4-Bromophenylalanine HCl, Solid."[1][2][4]

Hazard Checkbox: Toxic, Irritant.[2][6][7]

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Workflow B: Liquid Waste (HPLC Effluent, Mother
Liquors)
Applicable to: Reaction mixtures, dissolved reagents.[2][4]

Solvent Identification (The Critical Decision):

Scenario 1: Dissolved in Organic Solvent (e.g., DCM, Methanol).[2][4]

Pour into the Halogenated Organic Waste carboy.[10]
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Why? Even if the solvent is methanol (non-halogenated), the solute (4-Br-Phe) is

halogenated.[1][2][4] Therefore, the entire mixture is classified as halogenated waste

[4].[2]

Scenario 2: Dissolved in Water (Aqueous).[1][4]

Do NOT pour down the drain.

Collect in a carboy labeled "Aqueous Chemical Waste with Toxic Organics."[2]

Self-Validating Step: Measure pH.[1][2][3] If < 4, list "Acidic" on the label.[2]

Workflow C: Empty Containers
Triple Rinse: Rinse the original bottle three times with a small volume of water or solvent.[2]

[3]

Rinsate Disposal: Treat the rinsate as Liquid Waste (see Workflow B).[1]

Defacing: Cross out the original label and mark "EMPTY."[1]

Disposal: Place the empty, rinsed bottle in the glass/plastic recycling or trash, depending on

institutional policy.

Visual Decision Tree (Logic Flow)
The following diagram illustrates the critical decision points for segregating this specific

compound.
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Waste Generation:
4-Bromophenylalanine HCl

Physical State?

Solid Waste
(Powder, Debris)

Solid

Liquid Waste
(Solution)

Liquid

Double Bag or
HDPE Jar

Label: 'Solid Chemical Waste'
(Toxic/Irritant)

Solvent Base?

Organic Solvent
(MeOH, DCM, etc.)

Organics

Aqueous
(Water/Buffer)

Water

DESTINATION:
Halogenated Organic Waste

MUST Segregate

Check pH
(If < 2, mark Corrosive)

DESTINATION:
Aqueous Chemical Waste

(Do NOT Drain)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Bromophenylalanine HCl waste. Note the critical

routing of organic solutions to the Halogenated stream.

Regulatory Compliance & Transport
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Strict adherence to these codes ensures compliance with US EPA and international standards.

RCRA Classification:

While 4-Bromophenylalanine is not explicitly P-listed or U-listed, it falls under Process

Waste regulations.[1][2][4]

If the solution pH is < 2.0, it carries the D002 (Corrosivity) characteristic [3].[2]

As a halogenated organic, it contributes to waste streams often coded as F001/F002 if

mixed with spent halogenated solvents, or simply "Hazardous Waste" requiring thermal

treatment [5].[2]

Storage Limits:

Do not accumulate more than 55 gallons of hazardous waste in a Satellite Accumulation

Area (SAA).

Waste containers must remain closed unless adding waste (EPA 40 CFR 262.15).

Spill Response:

Small Spill (< 10g): Sweep up carefully to avoid dust (wear N95).[4] Wipe area with water;

dispose of wipes as solid chemical waste.[2]

Large Spill: Evacuate area. Contact EHS. Do not wash into floor drains.[1][2]

References
HSP Pharma. (n.d.).[1][2] 4-Bromo-L-phenylalanine Hydrochloride Salt CAS 122839-59-2.[1]

[2][4][5][11] Retrieved January 29, 2026, from [Link][2][4]

US EPA. (2025). Defining Hazardous Waste: Characteristic Waste (D-Codes). Retrieved

January 29, 2026, from [Link]

University of Illinois DRS. (n.d.).[1][2] Halogenated Organic Liquids - Standard Operating

Procedure. Retrieved January 29, 2026, from [Link][2][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemimpex.com/products/04090
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/us/en/browse/cas/198561-04-5
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/us/en/browse/cas/198561-04-5
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemimpex.com/products/04090
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemimpex.com/products/04090
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemimpex.com/products/04090
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/us/en/browse/cas/198561-04-5
https://www.hsppharma.com/apis-and-intermediates/4-bromo-l-phenylalanine-hydrochloride-salt.html
https://www.echemi.com/sds/4-bromophenylalanine-hydrochloride-salt-pd180713146473.html
https://hsppharma.com/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/us/en/browse/cas/198561-04-5
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.chemimpex.com/products/04090
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://drs.illinois.edu/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/us/en/browse/cas/198561-04-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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